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Compound of Interest

Compound Name:
Ethyl 2,4-dimethylpyrimidine-5-

carboxylate

Cat. No.: B1296358 Get Quote

The following tables summarize the key physicochemical and safety information for Ethyl 2,4-
dimethylpyrimidine-5-carboxylate. This data is crucial for handling, storage, and safety

assessments in a laboratory environment.

Physicochemical Properties
Property Value Source

CAS Number 2226-86-0 [1]

Molecular Formula C₉H₁₂N₂O₂
ChemScene Safety Data

Sheet

Molecular Weight 180.2 g/mol
ChemScene Safety Data

Sheet

Appearance
Not explicitly stated, likely a

solid or liquid
-

Melting Point Data not available -

Boiling Point Data not available -

Density Data not available -

Solubility Data not available -

Toxicological and Safety Data
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A comprehensive safety data sheet for Ethyl 2,4-dimethylpyrimidine-5-carboxylate is

available and should be consulted for detailed handling and safety procedures.[1] At present,

specific quantitative toxicological data such as LD50 values are not readily available in the

public domain.

Synthesis and Experimental Protocols
Ethyl 2,4-dimethylpyrimidine-5-carboxylate is primarily utilized as a chemical intermediate in

the synthesis of more complex, pharmacologically active molecules. Several patents outline its

synthesis and use.

General Synthesis Protocol
A common synthetic route to Ethyl 2,4-dimethylpyrimidine-5-carboxylate involves the

condensation of an appropriate precursor with acetamidine hydrochloride in the presence of a

base.

Experimental Protocol:

Intermediate 51 (17.6 g, 95 mmol) and acetamidine hydrochloride (17.6 g, 95 mmol) are

dissolved in ethanol.

Sodium ethoxide (6.5 g, 95 mmol) is added to the mixture.

The reaction mixture is refluxed for 4 hours.

Following the reaction, the ethanol is removed under reduced pressure (e.g., using a rotary

evaporator).

A standard aqueous work-up is performed using ethyl acetate and water to extract the crude

product.

The crude product is then purified by column chromatography using silica gel (60-120 mesh)

with a solvent system of ethyl acetate and petroleum ether.[2]
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Intermediate 51

Reflux (4h)

Acetamidine HCl EtOH, NaOEt

Work-up & Purification

Ethyl 2,4-dimethylpyrimidine-5-carboxylate

Synthesis of Intermediate D-c

Further Synthesis

Ethyl 2,4-dimethylpyrimidine-5-carboxylate (D-b)

Reaction (130°C, 16h)

1,1-dimethoxy-N,N-dimethylmethylamine

Intermediate D-c

Subsequent Steps

EED Protein Inhibitor
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Ethyl 2,4-dimethylpyrimidine-5-carboxylate

Chemical Synthesis

Orexin Receptor Antagonists CRAC Channel Modulators

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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